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Compound of Interest

Compound Name: N,N-Diethyl-4-ethynylaniline

Cat. No.: B1312841 Get Quote

A Technical Guide to N,N-Diethyl-4-
ethynylaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physical and chemical properties

of N,N-Diethyl-4-ethynylaniline (CAS 41876-70-4), a versatile intermediate in organic

synthesis. The information is presented to support research and development activities.

Physical and Chemical Properties
The key physical and chemical properties of N,N-Diethyl-4-ethynylaniline are summarized in

the table below. These values are compiled from various chemical suppliers and databases

and represent typical specifications.
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Property Value Source

CAS Number 41876-70-4 [1][2][3][4][5]

Molecular Formula C₁₂H₁₅N [1][4][6]

Molecular Weight 173.25 g/mol [1]

Boiling Point 264.8 ± 23.0 °C at 760 mmHg [1]

Density 1.0 ± 0.1 g/cm³ [1]

Flash Point 104.2 ± 19.5 °C [1]

Physical Form Solid or viscous liquid or liquid [3]

Purity Typically ≥98% [3]

Storage Temperature 2-8°C, Sealed in dry conditions [3]

InChI Key
CBCACOCJKPPSMS-

UHFFFAOYSA-N
[3]

Synthetic Workflow
N,N-Diethyl-4-ethynylaniline is a valuable building block in organic chemistry, often utilized in

coupling reactions, such as Sonogashira cross-coupling, to construct more complex conjugated

systems for applications in materials science and medicinal chemistry.[7] A representative

synthetic approach involves the coupling of a protected or terminal alkyne with a substituted

aniline derivative. The following diagram illustrates a generalized synthetic workflow.
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Generalized Synthesis of N,N-Diethyl-4-ethynylaniline

Starting Materials

Core Reaction

Intermediate & Final Product

4-Iodo-N,N-diethylaniline

Sonogashira Coupling

Ethynyltrimethylsilane

N,N-Diethyl-4-((trimethylsilyl)ethynyl)aniline

Pd catalyst, Cu(I) cocatalyst, base (e.g., Et3N)

N,N-Diethyl-4-ethynylaniline

Deprotection (e.g., K2CO3, MeOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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